Cas no 5422-92-4 (4-Nitro-2-phenoxyaniline)

• Product Name: 4-Nitro-2-phenoxyaniline
• CAS No: 5422-92-4
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 889446
• PubChem ID: 223329
• Update Time: 2025-04-19

4-Nitro-2-phenoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-phenoxyaniline
• 2-Amino-5-nitrophenyl(phenyl) ether
• 4-Nitro-2-phenoxyani
• 1-amino-2-phenoxy-4-nitrobenzene
• 2-phenoxy-4-nitroaniline
• 4-Nitro-2-phenoxy-anilin
• 4-nitro-2-phenoxy-aniline
• 5-Nitro-2-amino-diphenylaether
• 5-Nitro-2-amino-phenol-phenylaether
• 2-Amino-5-nitrodiphenyl ether
• 4-Nitro-2-phenoxybenzenamine
• NSC 10867
• Nimesulide Imp. D (EP): 4-Nitro-2-phenoxyaniline
• Nimesulide Impurity D
• Benzenamine, 4-nitro-2-phenoxy-
• 5422-92-4
• NSC10867
• DTXCID30230131
• CGQKBVHAWXBMCL-UHFFFAOYSA-N
• UNII-2NT7M6X4UC
• DTXSID10278975
• AKOS027276238
• 2NT7M6X4UC
• 4-Nitro-2-phenoxyaniline; Nimesulide Imp. D (EP); Nimesulide Impurity D
• DB-316684
• STL445689
• NSC-10867
• SCHEMBL10337156

• Inchi： 1S/C12H10N2O3/c13-11-7-6-9(14(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8H,13H2
• InChI Key： CGQKBVHAWXBMCL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.06900
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-118 ºC
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 81.07000
• LogP: 4.07370

4-Nitro-2-phenoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature